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Compound of Interest

Compound Name: Phenol chloroform

Cat. No.: B8533926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoamyl alcohol, systematically named 3-methylbutan-1-ol, is a branched-chain alcohol that

plays a multifaceted role across various scientific and industrial domains. It is a common fusel

alcohol, a major by-product of ethanol fermentation, and a key contributor to the aroma and

flavor profiles of many alcoholic beverages.[1][2] Beyond its presence in fermentation, isoamyl

alcohol serves as a versatile solvent, a reagent in chemical synthesis, an antifoaming agent,

and a crucial component in molecular biology protocols.[3][4][5] This technical guide provides a

comprehensive exploration of the functions of isoamyl alcohol in different mixtures, supported

by quantitative data, detailed experimental protocols, and visualizations of relevant biological

pathways and workflows.

Physicochemical Properties of Isoamyl Alcohol
A thorough understanding of the physical and chemical properties of isoamyl alcohol is

fundamental to its application in various mixtures. These properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₅H₁₂O [6]

Molar Mass 88.15 g/mol [6]

Appearance Clear, colorless liquid [6]

Odor Pungent, fusel-like [6]

Density ~0.809 g/cm³ at 20 °C [6]

Boiling Point 131–133 °C [6]

Melting Point -117 °C [6]

Flash Point ~43 °C (Closed cup) [6]

Solubility in Water Slightly soluble, 28 g/L [1]

Solubility in Organic Solvents
Very soluble in acetone, diethyl

ether, ethanol
[1]

Vapor Pressure 28 mmHg (20 °C) [1]

Refractive Index 1.407 at 20 °C [6]

Role in Fermentation and Flavor Chemistry
Isoamyl alcohol is a significant component of "fusel oil," a mixture of higher alcohols produced

during alcoholic fermentation by yeast. Its formation is primarily a result of the catabolism of the

amino acid leucine via the Ehrlich pathway. The concentration of isoamyl alcohol in alcoholic

beverages is a critical determinant of their final flavor and aroma profile.

The Ehrlich Pathway: Biosynthesis of Isoamyl Alcohol in
Yeast
The Ehrlich pathway describes the conversion of amino acids into fusel alcohols. In the case of

isoamyl alcohol, the precursor is leucine. The pathway involves a transamination,

decarboxylation, and reduction sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bohr.winthrop.edu [bohr.winthrop.edu]

2. Isoamyl alcohol-induced morphological change in Saccharomyces cerevisiae involves
increases in mitochondria and cell wall chitin content - PubMed [pubmed.ncbi.nlm.nih.gov]

3. atamankimya.com [atamankimya.com]

4. allanchem.com [allanchem.com]

5. Isoamyl alcohol - SEQENS [seqens.com]

6. consolidated-chemical.com [consolidated-chemical.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Role of Isoamyl
Alcohol in Mixtures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8533926#exploring-the-role-of-isoamyl-alcohol-in-
the-mixture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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